![molecular formula C15H20N2O2 B268940 4-[(cyclopropylcarbonyl)amino]-N,N-diethylbenzamide](/img/structure/B268940.png)
4-[(cyclopropylcarbonyl)amino]-N,N-diethylbenzamide
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Overview
Description
4-[(cyclopropylcarbonyl)amino]-N,N-diethylbenzamide, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. This compound has been extensively studied due to its potential as an anti-cancer agent. CX-5461 is a promising drug candidate for the treatment of various types of cancer, including breast, ovarian, and pancreatic cancer.
Mechanism of Action
4-[(cyclopropylcarbonyl)amino]-N,N-diethylbenzamide selectively inhibits RNA polymerase I transcription by binding to the DNA template and preventing the formation of the transcription initiation complex. This leads to a decrease in the production of ribosomal RNA, which is essential for the growth and survival of cancer cells. This compound has been shown to induce DNA damage and activate the p53 pathway, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a selective effect on cancer cells, with minimal toxicity to normal cells. The compound has been shown to induce DNA damage and activate the p53 pathway, leading to cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer stem cells, which are thought to be responsible for tumor recurrence and metastasis.
Advantages and Limitations for Lab Experiments
4-[(cyclopropylcarbonyl)amino]-N,N-diethylbenzamide is a promising drug candidate for the treatment of various types of cancer, with a selective effect on cancer cells and minimal toxicity to normal cells. However, the compound has some limitations for lab experiments. This compound is a relatively new compound, and there is limited information available on its pharmacokinetics and pharmacodynamics. Additionally, the compound is highly insoluble in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for the research and development of 4-[(cyclopropylcarbonyl)amino]-N,N-diethylbenzamide. One potential direction is the development of more potent and selective analogs of this compound. Another potential direction is the investigation of combination therapies with this compound and other anti-cancer agents. Additionally, further studies are needed to determine the optimal dosing regimen and administration route for this compound in clinical trials.
Synthesis Methods
The synthesis of 4-[(cyclopropylcarbonyl)amino]-N,N-diethylbenzamide involves a series of chemical reactions that result in the formation of the final product. The synthesis begins with the reaction of 4-chloro-3-nitrobenzoic acid with cyclopropylamine to form the intermediate compound 4-chloro-3-nitrobenzamide. This intermediate is then reacted with diethylamine to form the final product this compound.
Scientific Research Applications
4-[(cyclopropylcarbonyl)amino]-N,N-diethylbenzamide has been extensively studied in preclinical and clinical trials for its potential as an anti-cancer agent. The compound has been shown to selectively inhibit RNA polymerase I transcription, which is essential for the growth and survival of cancer cells. This compound has demonstrated efficacy in various types of cancer, including breast, ovarian, and pancreatic cancer.
properties
Molecular Formula |
C15H20N2O2 |
---|---|
Molecular Weight |
260.33 g/mol |
IUPAC Name |
4-(cyclopropanecarbonylamino)-N,N-diethylbenzamide |
InChI |
InChI=1S/C15H20N2O2/c1-3-17(4-2)15(19)12-7-9-13(10-8-12)16-14(18)11-5-6-11/h7-11H,3-6H2,1-2H3,(H,16,18) |
InChI Key |
FAUQWTITZCRLEJ-UHFFFAOYSA-N |
SMILES |
CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)C2CC2 |
Canonical SMILES |
CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)C2CC2 |
Origin of Product |
United States |
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